Cas no 2198491-57-3 (N-(2-Methoxy-2-methylpropyl)-N-methyl-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide)

• Product Name: N-(2-Methoxy-2-methylpropyl)-N-methyl-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide
• CAS No: 2198491-57-3
• MF: C₂₁H₃₀N₂O₃
• MW: 358.474505901337
• CID: 5410907
• PubChem ID: 145898406
• Update Time: 2025-07-16

N-(2-Methoxy-2-methylpropyl)-N-methyl-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583589
• N-(2-methoxy-2-methylpropyl)-N-methyl-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z2497468672
• 2198491-57-3
• N-(2-Methoxy-2-methylpropyl)-N-methyl-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide

• Inchi： 1S/C21H30N2O3/c1-6-18(24)23-14-12-21(13-15-23,17-10-8-7-9-11-17)19(25)22(4)16-20(2,3)26-5/h6-11H,1,12-16H2,2-5H3
• InChI Key： CCSJPVVDTSRZKA-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C2=CC=CC=C2)(C(N(CC(OC)(C)C)C)=O)CC1

Computed Properties

• Exact Mass: 358.22564282g/mol
• Monoisotopic Mass: 358.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.5±50.0 °C(Predicted)
• pka: -0.69±0.20(Predicted)

Additional information on N-(2-Methoxy-2-methylpropyl)-N-methyl-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide

Comprehensive Overview of N-(2-Methoxy-2-methylpropyl)-N-methyl-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide (CAS No. 2198491-57-3)

N-(2-Methoxy-2-methylpropyl)-N-methyl-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide, with the CAS number 2198491-57-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperidinecarboxamides, which are known for their versatile applications in drug discovery and development. The unique structural features of this molecule, including the methoxy-2-methylpropyl and 1-oxo-2-propen-1-yl groups, contribute to its potential biological activity and make it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for piperidine derivatives has surged due to their role in targeting central nervous system (CNS) disorders, inflammation, and pain management. The N-(2-Methoxy-2-methylpropyl)-N-methyl moiety in this compound is particularly noteworthy, as it may enhance bioavailability and metabolic stability—a critical factor in modern drug design. Researchers are increasingly focusing on such long-tail keywords like "piperidine-based drug candidates" and "bioactive carboxamides" to stay updated on advancements in this field.

The compound's CAS No. 2198491-57-3 is frequently searched in academic databases and patent literature, reflecting its relevance in medicinal chemistry. Its potential applications align with trending topics such as "precision medicine" and "targeted drug delivery," which dominate discussions in pharmaceutical innovation. Additionally, the 4-phenyl-4-piperidinecarboxamide scaffold is being investigated for its interaction with neurotransmitter receptors, a hot topic in neuroscience research.

From a synthetic perspective, the incorporation of the 1-oxo-2-propen-1-yl group introduces a reactive site that could be leveraged for further functionalization, making it a valuable intermediate in organic synthesis. This feature aligns with the growing interest in "click chemistry" and "modular drug design," which are frequently searched terms in AI-driven literature reviews. The compound's structural complexity also makes it a candidate for computational modeling studies, another area gaining traction in drug discovery.

In summary, N-(2-Methoxy-2-methylpropyl)-N-methyl-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide (CAS No. 2198491-57-3) represents a promising avenue for research in pharmaceutical sciences. Its multifaceted applications, combined with the current focus on structure-activity relationships and molecular optimization, position it as a compound of high interest for both academic and industrial researchers. As the scientific community continues to explore its potential, this molecule is likely to remain a key subject in discussions about next-generation therapeutics.